Cas no 156247-15-3 (1H-Indole, 5-bromo-1-(2-propenyl)-)

• Product Name: 1H-Indole, 5-bromo-1-(2-propenyl)-
• CAS No: 156247-15-3
• MF: C₁₁H₁₀BrN
• MW: 236.107801914215
• CID: 1330975
• PubChem ID: 18965683
• Update Time: 2025-04-20

1H-Indole, 5-bromo-1-(2-propenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, 5-bromo-1-(2-propenyl)-
• 5-bromo-1-prop-2-enylindole
• 156247-15-3
• 1-Allyl-5-bromo-1H-indole
• QNIPYHQHZZMRIU-UHFFFAOYSA-N
• F70590
• 5-Bromo-1-(prop-2-en-1-yl)-1H-indole
• DTXSID60596939
• 1-allyl-5-bromoindole
• SCHEMBL9092842

• Inchi： 1S/C11H10BrN/c1-2-6-13-7-5-9-8-10(12)3-4-11(9)13/h2-5,7-8H,1,6H2
• InChI Key： QNIPYHQHZZMRIU-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C=CN2CC=C

Computed Properties

• Exact Mass: 234.9997
• Monoisotopic Mass: 234.99966g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 4.9Ų

Experimental Properties

• PSA: 4.93